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Introduction
Wkymvm-NH2 TFA is a synthetic hexapeptide (Trp-Lys-Tyr-Met-Val-D-Met-NH2) that acts as a

potent agonist for formyl peptide receptors (FPRs), a class of G protein-coupled receptors

involved in innate immunity and inflammatory responses.[1][2][3] It exhibits a strong affinity for

FPR2 (also known as FPRL1), with weaker affinity for FPR1 and FPR3.[1][3] The activation of

these receptors by Wkymvm-NH2 TFA triggers a cascade of intracellular signaling events,

leading to a variety of cellular responses, including chemotaxis, proliferation, superoxide

production, and cytokine release.[1][4] These properties make Wkymvm-NH2 TFA a valuable

tool for studying inflammatory processes, immune cell function, and for the development of

novel therapeutics for a range of diseases, including inflammatory disorders and cancer.[1][2]

[3]

This document provides detailed application notes and experimental protocols for the use of

Wkymvm-NH2 TFA in cell culture.

Data Presentation
Table 1: In Vitro Efficacy of Wkymvm-NH2 TFA

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15607321?utm_src=pdf-interest
https://www.benchchem.com/product/b15607321?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9831254/
https://www.medchemexpress.com/wkymvm-tfa.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9479759/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9831254/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9479759/
https://www.benchchem.com/product/b15607321?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9831254/
https://www.medchemexpress.com/wkymvm-nh2-tfa.html
https://www.benchchem.com/product/b15607321?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9831254/
https://www.medchemexpress.com/wkymvm-tfa.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9479759/
https://www.benchchem.com/product/b15607321?utm_src=pdf-body
https://www.benchchem.com/product/b15607321?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Cell Line Receptor(s) EC50 Value
Effective
Concentrati
on

Reference

Calcium

Mobilization

HL-60 cells

expressing

FPR2

FPR2 2 nM - [5]

Calcium

Mobilization

HL-60 cells

expressing

FPR3

FPR3 80 nM - [5]

Calcium

Mobilization

FPR-

expressing

RBL-2H3

cells

FPR1 47 nM - [6]

Calcium

Mobilization

mFPR-

expressing

RBL cells

mFPR 1.5 nM - [7]

Superoxide

Production
Neutrophils

FPRL1/FPRL

2
75 nM - [8]

Chemotaxis

HL-60 cells

expressing

FPRL2

FPRL2 - 10 - 50 nM [8]

Cell

Proliferation
Caco-2 cells FPRs - 10 - 1000 nM [4]

Signaling Pathways
Wkymvm-NH2 TFA binding to FPRs initiates a variety of downstream signaling cascades. The

primary pathways involved are the Phosphoinositide 3-kinase (PI3K), Phospholipase C (PLC),

and Mitogen-activated protein kinase (MAPK) pathways.

Wkymvm-NH2 TFA Signaling Cascade
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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